Cas no 1031391-93-1 (5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione)

• Product Name: 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione
• CAS No: 1031391-93-1
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 4568702
• Update Time: 2025-05-21

5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-[4-(trifluoromethoxy)phenyl]imidazolidine-2,4-dione
• 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione

• Inchi： 1S/C11H9F3N2O3/c1-10(8(17)15-9(18)16-10)6-2-4-7(5-3-6)19-11(12,13)14/h2-5H,1H3,(H2,15,16,17,18)
• InChI Key： IBJZFCRVVNHVPG-UHFFFAOYSA-N
• SMILES： N1C(=O)NC(C)(C2=CC=C(C=C2)OC(F)(F)F)C1=O

Computed Properties

• Exact Mass: 274.056527g/mol
• Monoisotopic Mass: 274.056527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.2g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione

5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1031391-93-1, known as 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of imidazolidine diones, which are well-known for their versatile applications in drug design and advanced material synthesis. The trifluoromethoxy group attached to the aromatic ring is a key feature that contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione in the development of novel therapeutic agents. Its structure, characterized by a rigid imidazolidine dione core and a substituted phenyl group, makes it an ideal candidate for exploring various biological activities. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione involves a multi-step process that typically begins with the preparation of the imidazolidine dione scaffold. This is followed by the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution or other coupling reactions. The optimization of reaction conditions has been a focal point of recent research efforts, with scientists aiming to improve yield and selectivity while minimizing environmental impact.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable metal complexes has led to its investigation as a potential ligand in catalysis and sensor technology. For instance, studies have demonstrated that 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione can act as a highly efficient catalyst in organic transformations, such as alkene epoxidation and C-C bond formation.

Moreover, the compound's electronic properties make it a valuable component in the design of organic semiconductors. Its conjugated system facilitates charge transport, which is essential for applications in flexible electronics and optoelectronic devices. Recent advancements in this area have further enhanced its potential for use in next-generation displays and photovoltaic cells.

From an environmental standpoint, researchers have also explored the biodegradation pathways of 5-Methyl-5-4-(trifluoromethoxy)phenylimidazolidine-2,4-dione to assess its ecological impact. Studies indicate that under specific conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments. This finding is crucial for ensuring its safe use in industrial and pharmaceutical settings.

In conclusion, 5-Methyl-5-4-(trifluoromethoxy)phenylimidazoline dione (CAS No. 1031391-93-1) stands at the forefront of chemical innovation due to its unique structure and diverse applications. As research continues to uncover new facets of its chemistry and functionality, this compound is poised to play an increasingly significant role in advancing both medical treatments and technological innovations.